Cas no 1438852-73-3 ((3S)-1-[(tert-butoxy)carbonyl]-3-fluoropyrrolidine-3-carboxylic acid)

(3S)-1-[(tert-butoxy)carbonyl]-3-fluoropyrrolidine-3-carboxylic acid is a fluorinated pyrrolidine derivative featuring a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid functionality. The stereospecific (3S) configuration and fluorine substitution enhance its utility as a chiral building block in medicinal chemistry and peptide synthesis. The Boc group ensures stability during synthetic transformations, while the carboxylic acid moiety allows for further functionalization. The fluorine atom introduces electronegativity and potential metabolic stability, making it valuable in drug design. This compound is particularly useful in the development of protease inhibitors and bioactive molecules requiring rigid, fluorinated scaffolds. Its high purity and well-defined stereochemistry support reproducible results in research applications.
(3S)-1-[(tert-butoxy)carbonyl]-3-fluoropyrrolidine-3-carboxylic acid structure
1438852-73-3 structure
Product Name:(3S)-1-[(tert-butoxy)carbonyl]-3-fluoropyrrolidine-3-carboxylic acid
CAS No:1438852-73-3
MF:C10H16FNO4
MW:233.236746788025
MDL:MFCD30749395
CID:4727323
Update Time:2025-06-14

(3S)-1-[(tert-butoxy)carbonyl]-3-fluoropyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (3S)-1-[(tert-Butoxy)carbonyl]-3-fluoropyrrolidine-3-carboxylic acid
    • YVMHYDQOUZWQQA-JTQLQIEISA-N
    • (3S)-1-(tert-butoxycarbonyl)-3-fluoropyrrolidine-3-carboxylic acid
    • (3S)-1-(tert-butoxyc arbonyl)-3-fluoropyrroli dine-3-c arboxylic acid
    • (3S)-1-[(tert-butoxy)carbonyl]-3-fluoropyrrolidine-3-carboxylic acid
    • MDL: MFCD30749395
    • Inchi: 1S/C10H16FNO4/c1-9(2,3)16-8(15)12-5-4-10(11,6-12)7(13)14/h4-6H2,1-3H3,(H,13,14)/t10-/m0/s1
    • InChI Key: YVMHYDQOUZWQQA-JTQLQIEISA-N
    • SMILES: F[C@]1(C(=O)O)CN(C(=O)OC(C)(C)C)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 312
  • Topological Polar Surface Area: 66.8

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Additional information on (3S)-1-[(tert-butoxy)carbonyl]-3-fluoropyrrolidine-3-carboxylic acid

Comprehensive Overview of (3S)-1-[(tert-butoxy)carbonyl]-3-fluoropyrrolidine-3-carboxylic acid (CAS No. 1438852-73-3)

(3S)-1-[(tert-butoxy)carbonyl]-3-fluoropyrrolidine-3-carboxylic acid (CAS No. 1438852-73-3) is a fluorinated pyrrolidine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its tert-butoxycarbonyl (Boc) protecting group and fluorine substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features, including the stereocenter at the 3-position and the carboxylic acid functionality, make it a valuable building block for drug discovery and development.

The growing interest in fluorinated compounds stems from their ability to enhance metabolic stability, bioavailability, and binding affinity in drug candidates. Researchers frequently search for terms like "Boc-protected fluoropyrrolidines" or "3-fluoropyrrolidine-3-carboxylic acid derivatives" to explore their applications in medicinal chemistry. The compound’s CAS No. 1438852-73-3 is often referenced in patents and scientific literature, highlighting its relevance in the design of protease inhibitors, kinase modulators, and other therapeutic agents.

In recent years, the demand for chiral building blocks like (3S)-1-[(tert-butoxy)carbonyl]-3-fluoropyrrolidine-3-carboxylic acid has surged due to the rise of enantioselective synthesis and personalized medicine. The fluorine atom introduces electronegativity and steric effects, which can significantly alter the pharmacokinetic properties of drug molecules. This aligns with current trends in drug development, where "fluorine in drug design" and "Boc-protected amino acids" are hot topics among chemists and pharmacologists.

From a synthetic perspective, the compound’s carboxylic acid group allows for further functionalization, enabling the creation of amides, esters, and other derivatives. Its Boc group provides stability during multi-step syntheses, making it a preferred choice for constructing complex molecular architectures. Searches for "Boc deprotection conditions" or "fluoropyrrolidine synthesis" often lead to discussions involving this compound, underscoring its utility in organic transformations.

Beyond pharmaceuticals, (3S)-1-[(tert-butoxy)carbonyl]-3-fluoropyrrolidine-3-carboxylic acid has potential applications in agrochemicals and materials science. The incorporation of fluorine into heterocycles is a strategy employed to improve the properties of crop protection agents and advanced polymers. As sustainability becomes a focal point, researchers are investigating "green synthesis of fluorinated compounds" and "Boc-group recycling," further elevating the compound’s significance.

In summary, (3S)-1-[(tert-butoxy)carbonyl]-3-fluoropyrrolidine-3-carboxylic acid (CAS No. 1438852-73-3) is a pivotal intermediate in modern chemistry, bridging the gap between academic research and industrial applications. Its structural elegance and functional diversity ensure its continued prominence in the quest for innovative solutions across multiple scientific disciplines.

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